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Compound of Interest

Compound Name: Mercuric nitrate

Cat. No.: B155521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercuric nitrate, a highly toxic

inorganic compound with historical and contemporary applications in various scientific fields.

This document details its chemical identifiers, physical and chemical properties, experimental

protocols for its synthesis and use, and its impact on biological signaling pathways.

Chemical Identifiers and Physical Properties
Mercuric nitrate, with the chemical formula Hg(NO₃)₂, is a white crystalline solid. It is soluble

in water and nitric acid. The compound exists in anhydrous and various hydrated forms, each

with distinct identifiers. It is crucial to distinguish between mercuric nitrate, where mercury is

in the +2 oxidation state, and mercurous nitrate, which contains the dimeric cation Hg₂²⁺.

Table 1: Chemical Identifiers for Mercuric Nitrate and its Hydrates
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Identifier
Anhydrous
Mercuric Nitrate

Mercuric Nitrate
Monohydrate

Mercuric Nitrate
Dihydrate

CAS Number 10045-94-0[1][2]
7783-34-8[1][3][4][5]

[6]
22852-67-1[7]

PubChem CID 24864[8] 3084029[9] 91886652[7]

EC Number
233-152-3[1][3][5][6]

[8]
233-152-3[3][5][6] -

UN Number
1625[1][8][10][11][12]

[13]
1625 -

Molecular Formula HgN₂O₆[2][8] H₂HgN₂O₇[9] H₄HgN₂O₈

Table 2: Physical and Chemical Properties of Mercuric Nitrate

Property Value

Molecular Weight
324.60 g/mol (anhydrous)[2][8], 342.62 g/mol

(monohydrate)[3][5][6]

Appearance
Colorless crystals or white hygroscopic

powder[1][10][14]

Melting Point 79 °C (monohydrate)[1][6][14]

Solubility
Soluble in water, nitric acid, acetone, and

ammonia. Insoluble in ethanol.[1]

Density 4.3 g/cm³ (monohydrate)[1]

Experimental Protocols
Synthesis of Mercuric Nitrate
Mercuric nitrate can be synthesized by reacting elemental mercury with concentrated nitric

acid. The reaction is typically heated to increase the rate of reaction.

Methodology:
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Place a known quantity of elemental mercury in a suitable reaction vessel.

Under a fume hood and with appropriate personal protective equipment, add concentrated

nitric acid to the mercury.

Gently heat the mixture. The reaction will produce nitrogen dioxide gas, which is toxic and

must be properly vented. The reaction is complete when the mercury has completely

dissolved. Reaction: Hg + 4 HNO₃ → Hg(NO₃)₂ + 2 NO₂ + 2 H₂O

To obtain the solid product, the resulting solution is carefully heated to evaporate the solvent.

Overheating should be avoided as it can lead to decomposition of the mercuric nitrate.

Preparation of a Standard 0.1 M Mercuric Nitrate
Solution
Standardized solutions of mercuric nitrate are often used in titrimetric analysis, for instance, in

the determination of chloride ions.

Methodology:

Calculation: Determine the mass of mercuric nitrate monohydrate needed. For a 0.1 M

solution in 1 liter, 34.26 g is required (0.1 mol × 342.62 g/mol ).

Dissolution: Accurately weigh 32.46 g of mercuric nitrate and transfer it to a 1-liter

volumetric flask.[15] Add a mixture of 5 ml of nitric acid and 500 ml of deionized water and

swirl to dissolve the solid.[15]

Dilution: Once dissolved, dilute the solution to the 1-liter mark with deionized water.

Standardization: The resulting solution should be standardized against a primary standard,

such as a known concentration of sodium chloride, using an appropriate indicator like

diphenylcarbazone.

Mercurimetric Titration of Chloride
This method is used to determine the concentration of chloride ions in a sample.

Methodology:
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Sample Preparation: Pipette a known volume of the chloride-containing sample into an

Erlenmeyer flask.

pH Adjustment: Add a few drops of bromophenol blue indicator. Adjust the pH to between 3.0

and 3.6 by adding dilute nitric acid or sodium hydroxide solution dropwise.

Titration: Add a diphenylcarbazone indicator. Titrate the sample with a standardized

mercuric nitrate solution. The endpoint is indicated by the formation of a blue-violet

complex.[16] Reaction: Hg²⁺ + 2Cl⁻ → HgCl₂

Biological Interactions and Signaling Pathways
Mercury compounds are well-known for their toxicity. Inorganic mercury, such as that from

mercuric nitrate, exerts its toxic effects by binding to sulfhydryl groups in proteins, leading to

enzyme inhibition and protein precipitation.[6]

Recent research has elucidated the impact of mercury on specific cellular signaling pathways.

In murine macrophages, mercury has been shown to differentially modulate the NF-κB and p38

MAPK signaling pathways.[8]

Inhibition of NF-κB Pathway: Mercury inhibits the lipopolysaccharide (LPS)-induced nuclear

translocation of NF-κB. This leads to a decrease in the production of nitric oxide (NO) by

suppressing the expression of inducible nitric oxide synthase (iNOS).[8]

Activation of p38 MAPK Pathway: In contrast, mercury activates the p38 mitogen-activated

protein kinase (MAPK) pathway. This activation leads to an increased expression of

proinflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-

6).[8]

This dual effect highlights a complex immunomodulatory role of mercury, where it can suppress

certain inflammatory responses while amplifying others.

Visualizing the Impact of Mercury on Macrophage
Signaling
The following diagrams, generated using the DOT language, illustrate the logical relationships

in the signaling pathways affected by mercury in macrophages.
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Caption: Mercury's differential modulation of macrophage signaling pathways.

This diagram illustrates how mercuric ions inhibit the LPS-induced NF-κB pathway, leading to

decreased nitric oxide production, while simultaneously activating the p38 MAPK pathway,

resulting in increased proinflammatory cytokine expression.

Safety and Handling
Mercuric nitrate is a highly toxic and corrosive substance. It is fatal if swallowed, inhaled, or in

contact with skin.[8] It is also a strong oxidizer and can intensify fires.[8] Proper personal

protective equipment, including gloves, goggles, and respiratory protection, must be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood. In case

of exposure, immediate medical attention is required.

Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute professional medical or safety advice. Always consult the relevant Safety

Data Sheet (SDS) and follow all institutional safety protocols when handling mercuric nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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